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Chemical Profile & Synthesis Context

The table below summarizes key identifiers and physical properties of 3-Acetamidocoumarin from

chemical suppliers and a research article [1] [2] [3].

Property

Description

CAS Number

Molecular Formula

Molecular Weight

Melting Point

Appearance

IUPAC Name

SMILES

779-30-6 [2] [3]

C11HgNO3 [2] [3]

203.19 g/mol [2] / 203.20 g/mol [3]

205-207 °C (lit.) [2]

Crystalline Powder, White to Light yellow to Light orange [2] [3]
N-(2-ox0-2H-chromen-3-yl)acetamide [2] [3]

CC(=0)NC1=CC2=CC=CC=C20C1=0 [3]
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The synthesis of 3-Acetamidocoumarin is typically a two-step process starting from salicylaldehyde, as
outlined in the research by the Chulabhorn Research Institute [1]. The workflow can be summarized as

follows:

Salicylaldehyde (1)

'

Reaction with N-acetylglycine
in acetic anhydride
at 110 °C for 7 hours

:

3-Acetamidocoumarin (2)

'

Hydrolysis with 50% HCI
in ethanol at 100 °C
for 1 hour

Click to download full resolution via product page

Potential Purification Challenges & Strategies

Based on the synthesis context and general HPLC troubleshooting principles [4], here are common

challenges and suggested mitigation strategies.
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Challenge

Possible Cause & Explanation

Troubleshooting Strategy

Low Product Yield

Impurities/Byproducts

HPLC Issues: Peak
Tailing

HPLC Issues: Broad
Peaks

Competitive side reactions;
research notes challenge of
suppressing formation of
salicylaldehyde byproduct during
similar coumarin reactions [5].

Incomplete reaction or
decomposition; starting materials
or intermediates like salicylaldehyde
may persist [1].

Silanol interactions; basic amine
group in structure can interact with
acidic silanol groups on traditional
C18 columns [4].

Extra-column volume too large for
method; column degradation
(voids, channeling) [4].

Optimize reaction conditions (temp,
time, catalyst); ensure strict control
of anhydrous conditions [1] [5].

Purification: Use recrystallization
(suitable for solid state) [2];
Analysis: Employ HPLC to monitor
reaction progress and purity [4].

Use high-purity silica (Type B)
columns or polar-embedded phase
columns; add competing base (e.g.,
triethylamine) to mobile phase [4].

Use short, narrow-bore capillary
connections; replace column if
degraded; avoid pressure shocks
and aggressive pH outside column
specs [4].

FAQs for Laboratory Work

Q1: What is a suitable solvent for recrystallizing 3-Acetamidocoumarin? While specific recrystallization
solvents are not listed in the search results, its solid form and melting point (205-207°C) [2] indicate
recrystallization is viable. Common laboratory solvents like ethanol, methanol, or ethyl acetate should be

evaluated based on solubility.

Q2: How can I monitor the synthesis reaction and check final purity? HPLC is the standard method.
Use a C18 column and a methanol/water or acetonitrile/water mobile phase [4] [6]. The distinct UV activity

of the coumarin ring allows for easy detection [1] [4].

Q3: Why is my HPLC peak for 3-Acetamidocoumarin broad or tailing? This is a common issue. As

discussed in the table above, use a high-purity silica-based C18 column and consider adding a small amount
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of modifying amine like triethylamine to your mobile phase to suppress silanol interactions [4].

Further Guidance

For more detailed instructions, consulting specialized organic synthesis resources and primary literature that

specifically details the purification of 3-Acetamidocoumarin will be highly beneficial.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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